Cas no 60779-77-3 (1-methylpiperidine-3-carbohydrazide)

• Product Name: 1-methylpiperidine-3-carbohydrazide
• CAS No: 60779-77-3
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 2101370
• PubChem ID: 3252831
• Update Time: 2025-06-14

1-methylpiperidine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-methylpiperidine-3-carbohydrazide
• STK525591
• 60779-77-3
• AKOS005459499
• Oprea1_840038
• SCHEMBL2600259

• MDL： MFCD01876968
• Inchi： 1S/C7H15N3O/c1-10-4-2-3-6(5-10)7(11)9-8/h6H,2-5,8H2,1H3,(H,9,11)
• InChI Key： JMALQQIOYGEEAO-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C)CCC1)NN

Computed Properties

• Exact Mass: 157.121512110Da
• Monoisotopic Mass: 157.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-methylpiperidine-3-carbohydrazide

Comprehensive Overview of 1-Methylpiperidine-3-carbohydrazide (CAS No. 60779-77-3): Properties, Applications, and Industry Insights

1-Methylpiperidine-3-carbohydrazide (CAS No. 60779-77-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of piperidine, this carbohydrazide exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₇H₁₅N₃O, and its methylpiperidine core structure contribute to its solubility in polar organic solvents, a property frequently exploited in drug discovery workflows.

Recent trends in heterocyclic compound synthesis have spotlighted 1-methylpiperidine-3-carbohydrazide as a building block for bioactive molecules. Pharmaceutical researchers particularly value its hydrazide functional group, which enables conjugation with carbonyl compounds to form hydrazones – a reaction pivotal in developing enzyme inhibitors and antimicrobial agents. Analytical studies using HPLC and LC-MS confirm the compound's stability under physiological pH conditions, addressing a common query among formulation scientists about carbohydrazide derivatives stability.

The compound's role in medicinal chemistry aligns with current industry demands for novel central nervous system (CNS) targeting agents. Structural analogs of 1-methylpiperidine-3-carbohydrazide have shown promise in preclinical studies for neurological applications, though the parent compound itself requires further pharmacological evaluation. This positions CAS No. 60779-77-3 as a subject of growing interest in academic and industrial research circles, particularly for researchers investigating piperidine-based drug design.

From a synthetic perspective, the preparation of 1-methylpiperidine-3-carbohydrazide typically involves the reaction of 1-methylpiperidine-3-carboxylic acid derivatives with hydrazine hydrate. Process chemists frequently inquire about optimal reaction conditions, with recent literature suggesting improved yields through microwave-assisted synthesis. The compound's crystalline form, melting point (reported between 98-102°C), and spectral characteristics (distinctive IR absorption at 1650 cm^-1 for the carbonyl group) serve as important quality control parameters.

Environmental and safety considerations for handling 1-methylpiperidine-3-carbohydrazide follow standard laboratory protocols for nitrogen-containing heterocycles. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment are recommended during manipulation. These precautions address common safety-related searches about carbohydrazide handling procedures and piperidine derivative storage in research settings.

Emerging applications in material science have expanded the utility profile of CAS No. 60779-77-3. Its potential as a ligand for metal-organic frameworks (MOFs) and as a modifier for polymer matrices is under investigation, responding to growing interest in functional organic materials. The compound's dual functionality – combining the methylpiperidine moiety with a reactive hydrazide group – offers unique opportunities for creating smart materials with pH-responsive properties.

Analytical method development for 1-methylpiperidine-3-carbohydrazide quantification remains an active research area. Recent advancements in UPLC techniques allow for rapid analysis with detection limits below 0.1 μg/mL, addressing industry needs for sensitive carbohydrazide detection methods. Stability-indicating assays have confirmed the compound's resistance to oxidative degradation, a frequent concern in pharmaceutical excipient compatibility studies.

The commercial availability of 1-methylpiperidine-3-carbohydrazide through specialty chemical suppliers has increased in response to rising demand from contract research organizations. Current market analysis indicates growing procurement of this intermediate for fragment-based drug discovery programs, particularly in academic institutions focusing on neurological target identification. Pricing trends reflect the compound's niche application status, with bulk quantities available for scaled-up synthetic projects.

Future research directions for CAS No. 60779-77-3 may explore its potential in bioconjugation chemistry and prodrug design. The hydrazide functionality offers selective reactivity with various biomolecules, while the methylpiperidine scaffold provides favorable pharmacokinetic properties. These characteristics position 1-methylpiperidine-3-carbohydrazide as a compound of continuing interest in the development of targeted therapeutic agents and specialized chemical tools.